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Compound of Interest

Compound Name: Triacetin

Cat. No.: B1683017 Get Quote

An In-depth Technical Guide to Glyceryl Triacetate

Core Substance Profile
Chemical Identity

Glyceryl triacetate, also known as triacetin, is the triester of glycerol and acetic acid.[1][2] It is

a synthetic compound that presents as a colorless, oily liquid with a faint, fruity odor and a mild,

sweet taste that becomes bitter at concentrations above 0.05%.[1]

CAS Number: 102-76-1[1][3][4]

Molecular Formula: C₉H₁₄O₆[1][3]

Molecular Weight: 218.20 g/mol [3][4]

Synonyms: Triacetin, 1,2,3-Propanetriol triacetate, Glycerol triacetate[4][5]

IUPAC Name: 2,3-diacetyloxypropyl acetate[6]

Chemical Structure

The structure of glyceryl triacetate consists of a glycerol backbone with each of the three

hydroxyl groups esterified with an acetyl group.
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SMILES String: CC(=O)OCC(COC(C)=O)OC(C)=O[4]

InChI Key: URAYPUMNDPQOKB-UHFFFAOYSA-N[1][4]

Physicochemical Properties
Glyceryl triacetate's physical and chemical characteristics make it a versatile compound for

various applications. It is a stable, combustible liquid incompatible with strong oxidizing agents.

[1][7]

Property Value Reference

Melting Point 3 °C [1][7]

Boiling Point 258-260 °C [1][4][7]

Density 1.16 g/mL at 25 °C [1][4]

Refractive Index n25/D 1.429-1.431 [1]

Vapor Pressure <0.1 mbar at 20 °C [8]

Autoignition Temp. 430 °C / 806 °F [8]

Solubility
Soluble in water; miscible with

ethanol and toluene.
[1]

Applications in Research and Drug Development
Glyceryl triacetate is a widely used excipient in the pharmaceutical industry, valued for its roles

as a humectant, plasticizer, and solvent.[1][9][10] It is affirmed by the U.S. Food and Drug

Administration (FDA) as a Generally Recognized as Safe (GRAS) substance for use in human

food and also finds application in cosmetics and as a fuel additive.[10][11]

Pharmaceutical Formulations:

Plasticizer: It is used to increase the flexibility of polymer coatings on tablets and capsules.

[12][13]
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Solvent: Its solvent properties are utilized to dissolve active pharmaceutical ingredients

(APIs), which can enhance their bioavailability.[2][12] It is a component in the formulation of

controlled-release medications.[12]

Humectant: It helps to retain moisture, preventing desiccation in various formulations.[1][9]

Drug Delivery Research: The plasticizing capabilities of glyceryl triacetate have been leveraged

in the synthesis of biodegradable phospholipid gel systems for the delivery of cancer drugs like

paclitaxel.[10] Recent research has also demonstrated its potential in promoting blood-brain

barrier recovery after ischemic stroke in mice through lipogenesis-mediated pathways.

Experimental Protocols
1. Synthesis of Glyceryl Triacetate via Acetylation of Glycerol

This protocol describes a common laboratory-scale synthesis of glyceryl triacetate.

Principle: Glycerol is acetylated using an excess of an acetylating agent, such as acetic

anhydride or acetic acid, often in the presence of an acid catalyst.[14]

Materials:

Glycerol

Acetic anhydride

Sulfuric acid (catalyst)

500 mL round-bottom flask

Reflux condenser

Heating mantle with magnetic stirring

Procedure:

Combine glycerol and acetic anhydride in a molar ratio of 1:3 in the 500 mL round-bottom

flask.[14]
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Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Fit the flask with a reflux condenser and heat the mixture under constant stirring.[14] The

reaction is typically conducted at reflux temperature.[14]

Monitor the reaction progress (e.g., by GC analysis). A reaction between glycerol and acetic

anhydride can yield high selectivity for triacetin (approx. 98%).[14]

After completion, cool the mixture to room temperature.

The product can be purified by distillation under reduced pressure. For example, distilling at

an absolute pressure of approximately 13 mm of mercury.[1]

2. Experimental Workflow: Suzuki-Miyaura Cross-Coupling using Glyceryl Triacetate as a

Green Solvent

This protocol outlines the use of glyceryl triacetate as a sustainable solvent medium for a

common carbon-carbon bond-forming reaction.[15]

Principle: Glyceryl triacetate serves as a green reaction medium. The polarity of the solvent

system can be tuned by creating mixtures with glycerol to optimize reactant solubility and

product yield.[15]

Materials:

Iodobenzene (0.5 mmol)

Phenylboronic acid (0.6 mmol)

Sodium carbonate (0.6 mmol)

Palladium acetate (10 µmol)

Glyceryl triacetate (5.0 g)

Reaction vial with magnetic stirrer

Oil bath
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Petroleum ether for extraction

Procedure:

To a reaction vial, add glyceryl triacetate (5.0 g), iodobenzene (0.5 mmol), phenylboronic

acid (0.6 mmol), sodium carbonate (0.6 mmol), and palladium acetate (10 µmol).[15]

Place the vial in a preheated oil bath at 80 °C.[15]

Stir the mixture magnetically for 2.5 hours.[15]

Upon completion, allow the reaction mixture to cool to room temperature.[15]

Extract the product from the reaction mixture using 3 mL of petroleum ether.[15]

Concentrate the organic phase under reduced pressure.[15]

Analyze the resulting crude product by Gas Chromatography (GC) to determine the product

yield.[15]

Mandatory Visualizations
Synthesis Workflow of Glyceryl Triacetate

The diagram below illustrates the general workflow for the synthesis of glyceryl triacetate from

glycerol and an acetylating agent.
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Click to download full resolution via product page

Caption: General workflow for the synthesis of glyceryl triacetate.

Logical Relationship in Suzuki-Miyaura Cross-Coupling

This diagram shows the logical flow of components and steps in the Suzuki-Miyaura reaction

using glyceryl triacetate as a solvent.
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Reaction Components

Iodobenzene

Reaction at 80°C

Phenylboronic Acid Sodium Carbonate Palladium Acetate Glyceryl Triacetate

Extraction with
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GC Analysis

Product Yield
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Caption: Logical workflow for Suzuki-Miyaura coupling in glyceryl triacetate.

Safety and Toxicology
Glyceryl triacetate is considered to have low toxicity. It is rapidly metabolized to glycerol and

acetic acid, which are endogenous substances.[11]
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Toxicity Metric Species Value Reference

LD50 Oral Rat 3000 mg/kg [16]

LD50 Oral Rat > 2000 mg/kg [17]

LD50 Oral Mouse 1100 mg/kg [16]

LD50 Dermal Rabbit > 2000 mg/kg [8]

LC50 Inhalation Rat > 1721 mg/L (4 h) [8]

Safety Summary:

Irritation: It is not considered a skin irritant in animal models and was not an irritant or

sensitizer in human clinical studies.[11][16][17] However, it may cause eye irritation.[11][16]

Mutagenicity: Glyceryl triacetate was not found to be mutagenic.[11]

Reproductive/Developmental Toxicity: No data is available, but its metabolites (glycerol and

acetic acid) are not considered developmental toxins.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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